Cas no 1376448-38-2 ((Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile)

• Product Name: (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile
• CAS No: 1376448-38-2
• MF: C₁₈H₉BrClN₅O
• MW: 426.653960943222
• CID: 5907770
• PubChem ID: 75534246
• Update Time: 2025-07-16

(Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile
• 1376448-38-2

• Inchi： 1S/C18H9BrClN5O/c19-16-9-25-12(6-24-17(25)8-23-16)3-10(5-21)18(26)14-7-22-15-4-11(20)1-2-13(14)15/h1-4,6-9,22H/b10-3-
• InChI Key： NWUISPRHYCENMK-KMKOMSMNSA-N
• SMILES： BrC1=CN2C(C=N1)=NC=C2/C=C(/C#N)\C(C1=CNC2C=C(C=CC1=2)Cl)=O

Computed Properties

• Exact Mass: 424.96790g/mol
• Monoisotopic Mass: 424.96790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.8Ų

Additional information on (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile

Comprehensive Analysis of (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile (CAS No. 1376448-38-2)

The compound (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile (CAS No. 1376448-38-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 6-bromoimidazo[1,2-a]pyrazine core and a 6-chloro-1H-indole-3-carbonyl moiety, makes it a promising candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymes and receptors involved in various diseases.

In recent years, the demand for novel heterocyclic compounds like (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile has surged, driven by advancements in precision medicine and targeted therapy. The compound's ability to interact with biological targets, such as kinases and GPCRs, has made it a subject of intense study. Its CAS No. 1376448-38-2 is frequently searched in academic databases, reflecting its growing importance in the scientific community.

One of the key features of this compound is its Z-configuration, which plays a critical role in its biological activity. The presence of both bromo and chloro substituents enhances its reactivity and selectivity, making it a valuable tool for medicinal chemists. Additionally, the prop-2-enenitrile group contributes to its stability and solubility, which are essential for in vitro and in vivo studies.

The synthesis of (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these synthetic routes to improve yield and purity, as highlighted in recent publications. The compound's CAS No. 1376448-38-2 is a common identifier in patent filings, underscoring its commercial and therapeutic potential.

From a pharmacological perspective, this compound has shown promise in preliminary studies for its ability to modulate cellular pathways. Its imidazo[1,2-a]pyrazine scaffold is known for its bioactivity, particularly in oncology and neurology research. The integration of 6-chloro-1H-indole further expands its applicability, as indole derivatives are widely recognized for their diverse biological effects.

In the context of drug discovery, (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile represents a compelling case study. Its molecular architecture aligns with current trends in fragment-based drug design and structure-activity relationship (SAR) studies. The compound's CAS No. 1376448-38-2 is often associated with high-throughput screening campaigns, where it serves as a lead compound for further optimization.

Environmental and safety considerations are also paramount when working with such compounds. While (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile is not classified as hazardous, proper handling and disposal protocols must be followed to ensure laboratory safety. Researchers frequently search for safety data sheets (SDS) and handling guidelines related to its CAS No. 1376448-38-2 to adhere to regulatory standards.

Looking ahead, the compound's versatility and unique properties position it as a valuable asset in the toolkit of modern chemists and biologists. Its potential applications span from small-molecule therapeutics to chemical probes for studying biological systems. As the scientific community continues to explore its capabilities, (Z)-3-(6-Bromoimidazo[1,2-a]pyrazin-3-yl)-2-(6-chloro-1H-indole-3-carbonyl)prop-2-enenitrile is poised to make significant contributions to advancing human health and scientific knowledge.